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Compound of Interest

Compound Name: 3-bromo-N,2-dimethylaniline

CAS No.: 1187928-43-3

Cat. No.: B1457302

Get Quote

A Note on Nomenclature: The query for "3-bromo-N,2-dimethylaniline" presents a potential

ambiguity in chemical nomenclature. This guide will address the two most likely interpretations

of this structure: 3-bromo-N,N-dimethylaniline and 3-bromo-2-methylaniline. Both are valuable

chemical intermediates in research and development, and their distinct properties and

applications will be explored in detail.

Part 1: 3-bromo-N,N-dimethylaniline
Core Identification and Properties
3-bromo-N,N-dimethylaniline is a tertiary amine featuring a dimethylamino group and a bromine

atom attached to a phenyl ring.[1] This substitution pattern imparts specific reactivity and

physical characteristics that are leveraged in various synthetic applications.

CAS Number: 16518-62-0

Molecular Formula: C₈H₁₀BrN
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Physicochemical Properties:

Property Value Source(s)

Molecular Weight 200.08 g/mol [2]

Appearance
Clear colorless to yellow to

orange liquid/powder
[3][4]

Density 1.402 g/mL at 25 °C [5]

Melting Point 11 °C [5]

Boiling Point 126 °C at 14 mmHg [5]

Refractive Index 1.6004 [5]

Solubility

Miscible with chloroform,

dichloromethane, and

methanol.

[5]

Synthesis and Reactivity
The synthesis of N,N-dimethylaniline derivatives typically involves the alkylation of aniline with

a methylating agent like methanol in the presence of an acid catalyst.[1] Further bromination

would then be carried out to yield 3-bromo-N,N-dimethylaniline.

The reactivity of 3-bromo-N,N-dimethylaniline is characteristic of a substituted aniline. The

dimethylamino group is an activating, ortho-, para-director for electrophilic aromatic

substitution, while the bromine atom is a deactivating ortho-, para-director. The interplay of

these groups, along with the steric hindrance, dictates the regioselectivity of further reactions.

The bromine atom can also participate in cross-coupling reactions, making it a versatile

building block.

Applications in Research and Development
3-bromo-N,N-dimethylaniline serves as a key intermediate in the synthesis of a variety of

organic compounds.[3] Its primary applications are in the development of:
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Dyes and Pigments: The aniline scaffold is a fundamental component of many synthetic

dyes.[6]

Pharmaceuticals: It is a precursor for the synthesis of more complex molecules with potential

biological activity.[3][6]

Agrochemicals: This compound is also utilized in the preparation of certain agrochemicals.[6]

Spectroscopic Profile
Detailed spectroscopic data for 3-bromo-N,N-dimethylaniline, including ¹³C NMR, GC-MS, LC-

MS, FTIR, and Raman spectra, are available through public databases such as PubChem.[2]

This information is crucial for reaction monitoring and quality control during its use in multi-step

syntheses.

Safety and Handling
3-bromo-N,N-dimethylaniline is classified as a hazardous substance and requires careful

handling in a laboratory setting.

GHS Hazard Classifications:[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.myskinrecipes.com/shop/en/analytical-chemicals/147051-3-bromo-nn-dimethylaniline.html
https://www.suryalifesciencesltd.com/3-bromo-n-n-dimethylaniline-7343356.html
https://www.myskinrecipes.com/shop/en/analytical-chemicals/147051-3-bromo-nn-dimethylaniline.html
https://www.myskinrecipes.com/shop/en/analytical-chemicals/147051-3-bromo-nn-dimethylaniline.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Acute Toxicity, Oral 3, 4

Acute Toxicity, Dermal 3, 4

Acute Toxicity, Inhalation 3, 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Carcinogenicity 2

Specific Target Organ Toxicity (Repeated

Exposure)
2

Hazardous to the Aquatic Environment, Acute

Hazard
1

Hazardous to the Aquatic Environment, Long-

term Hazard
1

Safe Handling Protocol:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[7]

Ventilation: Use only outdoors or in a well-ventilated area.[7]

Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product.[7]

Storage: Store in a well-ventilated place. Keep the container tightly closed and locked up.[7]

Disposal: Dispose of contents/container to an approved waste disposal plant.[8]

Part 2: 3-bromo-2-methylaniline
Core Identification and Properties
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3-bromo-2-methylaniline, also known as 3-bromo-o-toluidine, is a primary amine with a bromine

atom and a methyl group on the benzene ring.[9] This structure makes it a valuable

intermediate for constructing more complex molecular architectures.[10]

CAS Number: 55289-36-6[9]

Molecular Formula: C₇H₈BrN[9]

Physicochemical Properties:

Property Value Source(s)

Molecular Weight 186.05 g/mol [9]

Appearance
Clear colorless to brown clear

liquid
[11]

Density 1.51 g/mL at 25 °C [10]

Boiling Point 255 °C [11]

Refractive Index 1.619 [10]

Synthesis and Reactivity
A common synthetic route to 3-bromo-2-methylaniline involves the reduction of a nitro

precursor.

Synthesis of 3-bromo-2-methylaniline from 2-bromo-6-nitrotoluene:

2-bromo-6-nitrotoluene Stannous dichloride hydrate (SnCl2·2H2O)
Ethanol (EtOH) 80 °C, 3 hours 3-bromo-2-methylaniline

Click to download full resolution via product page

Caption: Synthesis of 3-bromo-2-methylaniline.

Experimental Protocol: Synthesis of 3-bromo-2-methylaniline[10]
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Reaction Setup: In a suitable reaction vessel, dissolve 2-bromo-6-nitrotoluene (1.0 eq) and

stannous dichloride hydrate (5.0 eq) in ethanol.

Heating: Stir the reaction mixture at 80 °C for 3 hours.

Solvent Removal: After the reaction is complete, remove the ethanol by rotary evaporation.

Neutralization and Filtration: Adjust the pH of the residue to approximately 8 with a saturated

aqueous solution of sodium bicarbonate. Filter the mixture through diatomaceous earth and

wash the filter cake with ethyl acetate.

Extraction and Drying: Combine the filtrates and extract three times with ethyl acetate. Dry

the combined organic phases by rotary evaporation to yield 3-bromo-2-methylaniline.

The reactivity of 3-bromo-2-methylaniline is primarily governed by the amino group, which can

be readily diazotized or acylated.[12] The bromine atom can participate in various cross-

coupling reactions, allowing for the introduction of diverse functionalities.

Applications in Drug Development and Research
3-bromo-2-methylaniline is a significant building block in medicinal chemistry and organic

synthesis.[13] It has been utilized in the preparation of:

Substituted Anilines: It serves as a precursor for more complex aniline derivatives.[10]

Tröger's Base Derivatives: Used in the synthesis of racemic derivatives of Tröger's base.[10]

Indazoles: A starting material for the preparation of 4-bromo-1H-indazole.[10]

BTK Inhibitors: Employed in the synthesis of novel pyrimidine analogs as highly selective,

non-covalent Bruton's tyrosine kinase (BTK) inhibitors for treating diseases like B cell

malignancies and rheumatoid arthritis.[14]

Sphingosine-1-phosphate-1 Receptor Agonists: Used in the development of agonists for this

receptor, which has therapeutic potential in various diseases.[14]

Spectroscopic Profile
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Spectroscopic data, including NMR, for 3-bromo-2-methylaniline is available and confirms its

structure.[11] This data is essential for researchers to verify the identity and purity of the

compound.

Safety and Handling
3-bromo-2-methylaniline is also a hazardous chemical that requires proper safety precautions.

GHS Hazard Classifications:[9]

Hazard Class Category

Acute Toxicity, Oral 3

Acute Toxicity, Dermal 3

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
3

Safe Handling Protocol:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11]

Handling: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this

product.[11]

First Aid (Swallowing): If swallowed, call a POISON CENTER or doctor. Rinse mouth.[11]

First Aid (Skin Contact): If on skin, wash with plenty of water.[11]

Disposal: Dispose of contents/container to an approved waste disposal plant.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Dimethylaniline - Wikipedia [en.wikipedia.org]

2. 3-Bromo-N,N-dimethylaniline | C8H10BrN | CID 140102 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Affordable Price 3-Bromo-N,N-Dimethylaniline, CAS No 16518-62-0, C8H10BrN
[suryalifesciencesltd.com]

4. 3-Bromo-N,N-dimethylaniline, 97% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

5. 3-BROMO-N,N-DIMETHYLANILINE | 16518-62-0 [chemicalbook.com]

6. 3-Bromo-N,N-dimethylaniline [myskinrecipes.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

9. 3-Bromo-o-toluidine | C7H8BrN | CID 123538 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. 3-Bromo-2-methylaniline | 55289-36-6 [chemicalbook.com]

11. 3-Bromo-2-methylaniline | 55289-36-6 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

12. ncert.nic.in [ncert.nic.in]

13. guidechem.com [guidechem.com]

14. What is 3-Bromo-2-methylaniline?_Chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Brominated
Dimethylaniline Derivatives: Properties, Synthesis, and Applications]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1457302/docs#an-in-
depth-technical-guide-to-brominated-dimethylaniline-derivatives-properties-synthesis-and-
applications]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1457302?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Dimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://www.suryalifesciencesltd.com/3-bromo-n-n-dimethylaniline-7343356.html
https://www.suryalifesciencesltd.com/3-bromo-n-n-dimethylaniline-7343356.html
https://www.thermofisher.com/order/catalog/product/L17279.06
https://www.thermofisher.com/order/catalog/product/L17279.06
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6459026.htm
https://www.myskinrecipes.com/shop/en/analytical-chemicals/147051-3-bromo-nn-dimethylaniline.html
https://www.fishersci.com/store/msds?partNumber=AAA10712&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-methylaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2463195.htm
https://www.tcichemicals.com/OP/en/p/B3482
https://www.tcichemicals.com/OP/en/p/B3482
https://ncert.nic.in/textbook/pdf/lech204.pdf
https://www.guidechem.com/question/what-is-3-bromo-2-methylanilin-id130753.html
https://www.chemicalbook.com/article/what-is-3-bromo-2-methylaniline-.htm
https://www.benchchem.com/product/b1457302/docs#an-in-depth-technical-guide-to-brominated-dimethylaniline-derivatives-properties-synthesis-and-applications
https://www.benchchem.com/product/b1457302/docs#an-in-depth-technical-guide-to-brominated-dimethylaniline-derivatives-properties-synthesis-and-applications
https://www.benchchem.com/product/b1457302/docs#an-in-depth-technical-guide-to-brominated-dimethylaniline-derivatives-properties-synthesis-and-applications
https://www.benchchem.com/product/b1457302/docs#an-in-depth-technical-guide-to-brominated-dimethylaniline-derivatives-properties-synthesis-and-applications
https://www.benchchem.com/product/b1457302/docs#an-in-depth-technical-guide-to-brominated-dimethylaniline-derivatives-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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